Cas no 2248285-20-1 (1-(3-Bromophenoxy)-2-(difluoromethyl)benzene)

• Product Name: 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene
• CAS No: 2248285-20-1
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• CID: 6536723
• PubChem ID: 137938563
• Update Time: 2025-06-08

1-(3-Bromophenoxy)-2-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-[2-(difluoromethyl)phenoxy]benzene
• EN300-6508331
• 1-(3-bromophenoxy)-2-(difluoromethyl)benzene
• 2248285-20-1
• 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene

• Inchi： 1S/C13H9BrF2O/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8,13H
• InChI Key： WTYTZJULZVLHJM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=CC=CC=1C(F)F

Computed Properties

• Exact Mass: 297.98048g/mol
• Monoisotopic Mass: 297.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene

Introduction to 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene (CAS No: 2248285-20-1)

1-(3-Bromophenoxy)-2-(difluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 2248285-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl derivatives, characterized by its bromophenoxy and difluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of addressing unmet medical needs.

The bromophenoxy moiety in 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. In recent years, researchers have leveraged this structural feature to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. The difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and lipophilicity, which are critical factors in drug design. The combination of these two substituents in 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene suggests a promising profile for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological potential of 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene with greater accuracy. These studies indicate that the compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. For instance, preliminary computational analyses suggest that this molecule could interact with ATP-binding pockets of protein kinases, potentially disrupting signaling cascades that drive tumor growth. Such findings align with the broader trend in oncology research, where small molecules targeting aberrant signaling pathways are being developed as next-generation therapeutics.

In addition to its anti-cancer potential, 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene has also been investigated for its immunomodulatory properties. Emerging evidence suggests that compounds with similar structural features may influence immune cell function by modulating key transcription factors and cytokine production. This has opened up avenues for exploring its therapeutic utility in autoimmune diseases and inflammatory conditions. The bromophenoxy group, in particular, has been shown to engage with specific residues in immune receptor binding domains, suggesting a mechanism by which this compound could modulate immune responses.

The synthesis of 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene presents an intriguing challenge due to the complexity of introducing both bromine and difluoromethyl substituents at specific positions on the benzene ring. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

From a regulatory perspective, 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene (CAS No: 2248285-20-1) is subject to standard guidelines for chemical substances used in research and development. Compliance with safety protocols ensures that researchers can handle this compound effectively while minimizing any potential risks associated with its handling and storage. The growing interest in this molecule underscores its significance as a building block for future drug candidates.

The future prospects of 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene are promising, given the ongoing efforts to discover novel therapeutic agents with improved efficacy and safety profiles. Collaborative research initiatives involving academic institutions and pharmaceutical companies are likely to accelerate the exploration of this compound's potential applications. As our understanding of disease mechanisms evolves, so too will our ability to harness the therapeutic potential of molecules like 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene.

In conclusion, 1-(3-Bromophenoxy)-2-(difluoromethyl)benzene represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with emerging data on its biological activity, position it as a valuable candidate for further investigation. As research progresses, this compound is poised to contribute significantly to the development of innovative treatments across multiple therapeutic areas.